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Introduction

Cyclic GMP-AMP (cGAMP), a cyclic dinucleotide (CDN), is a critical second messenger in the
innate immune system.[1][2][3][4] It is produced by cyclic GMP-AMP synthase (CGAS) upon
detection of cytosolic DNA, a danger signal associated with viral infections, bacterial invasions,
and cellular damage.[1][2][3][4] cGAMP then binds to and activates the Stimulator of Interferon
Genes (STING) protein, triggering a signaling cascade that leads to the production of type |
interferons and other inflammatory cytokines.[1][2][3][4] This cGAS-cGAMP-STING pathway is
a key player in host defense, and its modulation holds significant therapeutic potential for
various diseases, including cancer, autoimmune disorders, and infectious diseases.[2][5][6]

Fluorescently labeled cGAMP analogues (referred to here as CDN-A) are powerful tools for
studying the spatiotemporal dynamics of cGAMP signaling. These probes allow for real-time
visualization and quantification of cGAMP uptake, trafficking, and interaction with its cellular
targets. This document provides detailed application notes and protocols for utilizing
fluorescently labeled CDN-A to track its journey into and within cells.
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Signaling Pathway

The canonical cGAS-STING signaling pathway is initiated by the presence of double-stranded
DNA (dsDNA) in the cytoplasm. This leads to the activation of cGAS, which synthesizes
cGAMP from ATP and GTP. cGAMP then binds to STING, inducing a conformational change
that leads to its activation and translocation from the endoplasmic reticulum to the Golgi
apparatus. At the Golgi, STING recruits and activates TBK1, which in turn phosphorylates the
transcription factor IRF3. Phosphorylated IRF3 dimerizes and translocates to the nucleus to
induce the expression of type | interferons and other pro-inflammatory genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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